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Compound of Interest

Compound Name: Pentazinc chromate octahydroxide

Cat. No.: B1419048

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of pentazinc chromate
octahydroxide, with a focus on its chemical properties, synthesis, characterization, and
relevant applications. While primarily an industrial chemical, this document aims to consolidate
the available scientific data for a technical audience.

Core Properties and Data

Pentazinc chromate octahydroxide is an inorganic compound recognized for its utility as a
corrosion inhibitor and as a pigment, sometimes referred to as Zinc Yellow 36:1.[1] Its efficacy
in preventing corrosion is a key attribute for its industrial applications.

Physicochemical Data

The fundamental physicochemical properties of pentazinc chromate octahydroxide are
summarized in the table below. The compound is a yellow, odorless powder that is practically
insoluble in water.[2][3] Upon heating, it decomposes and emits toxic fumes of zinc oxide.[2]

Table 1: Summary of Quantitative Data for Pentazinc Chromate Octahydroxide
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Property Value

CAS Number 49663-84-5

Molecular Formula Zns(CrO4)(OH)s
Molecular Weight 578.95 g/mol
Appearance Yellow, odorless powder
Melting Point 316 °C (decomposes)[4]
Density 3.6 g/lcm3[4]

Solubility in Water Insoluble[4]

pH 6.9 - 7.1[4]

Structural Information

Detailed crystallographic data for pentazinc chromate octahydroxide, such as lattice
parameters and space group, are not readily available in the public domain. However, related
zinc hydroxy compounds, like Zns(OH)sClz, have been characterized and are known to
possess layered structures. It is plausible that pentazinc chromate octahydroxide adopts a
similar layered crystal lattice, which would be consistent with its properties as a surface-coating
and corrosion-inhibiting agent.

Synthesis and Experimental Protocols

While detailed, peer-reviewed synthesis protocols for pentazinc chromate octahydroxide are
scarce, a general method can be described based on available information. The process
typically involves the reaction of a zinc source, such as zinc oxide, with a source of hexavalent
chromium in an aqueous medium.

Representative Synthesis Protocol

The following protocol is a generalized representation of the synthesis process.
Objective: To synthesize pentazinc chromate octahydroxide.

Materials:
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Zinc oxide (ZnO)

Potassium dichromate (K2Cr207)

Sulfuric acid (H2S0a)

Deionized water

Procedure:

e Prepare a slurry of zinc oxide in deionized water in a reaction vessel equipped with a stirrer.
o Heat the slurry to approximately 80-90 °C with stirring.

 After heating, allow the mixture to cool to below 40 °C.

e Slowly add a solution of potassium dichromate and sulfuric acid to the zinc oxide slurry over
a period of about one hour with continuous stirring.

» Continue stirring the reaction mixture for 2-3 hours at a temperature below 40 °C.
« Filter the resulting yellow precipitate from the solution.

e Wash the precipitate with deionized water to remove any soluble impurities.

o Dry the collected solid in an oven at an appropriate temperature.

e Crush the dried product to obtain a fine yellow powder of pentazinc chromate
octahydroxide.

Diagram of Experimental Workflow:
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[ Prepare ZnO Slurry in Water]

( Heat to 80-90°C ]
Cool to <40°C

[ Add K2Cr207 and H2SOa Solution ]

Stir for 2-3 hours at <40°C

( Filter Precipitate )

( Wash with Deionized Water )

Dry the Solid

( Crush to Fine Powder)

Pentazinc Chromate Octahydroxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1419048#molecular-formula-of-pentazinc-chromate-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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